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Compound of Interest

Compound Name: 2-Bromophenethylamine

Cat. No.: B104595

Executive Summary: 2-Bromophenethylamine, a halogenated derivative of phenethylamine,
serves as a crucial chemical intermediate in the synthesis of more complex molecules,
including pharmaceutical agents and research chemicals. This guide provides a
comprehensive technical overview of its molecular structure, physicochemical properties, a
validated synthetic route, and detailed analytical characterization protocols. Designed for
researchers, chemists, and drug development professionals, this document synthesizes core
chemical principles with practical, field-proven insights to ensure a thorough understanding of
this compound for laboratory applications.

Molecular Identity and Physicochemical Properties

2-Bromophenethylamine is a primary amine featuring a bromine atom at the ortho (2-position)
of the phenyl ring. This specific substitution pattern dictates its reactivity and spectral
characteristics.

Chemical Structure and Formula

The fundamental structure consists of a phenylethylamine core with a bromine substituent.

Caption: Molecular Structure of 2-Bromophenethylamine.

Chemical Identifiers
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Precise identification is critical for regulatory compliance and scientific accuracy. The key
identifiers for this compound are summarized below.

Identifier Value Source(s)
IUPAC Name 2-(2-bromophenyl)ethanamine [1112]

CAS Number 65185-58-2 [1][2][3]
Molecular Formula CsH10BrN [11[2]
Molecular Weight 200.08 g/mol [11[3]

InChi Key ITRNQMIXZUWZQL- (2]

UHFFFAOYSA-N

2-(2-Bromophenyl)ethylamine,
Synonyms } [2]
o-Bromophenethylamine

Physicochemical Properties

These properties are essential for designing experimental conditions, including reaction solvent
selection, purification methods, and safe storage.

Property Value Source(s)

Colorless to yellow liquid; may

Appearance darken in storage

Boiling Point 253 °C (lit.) [3]
Density 1.396 g/mL at 25 °C (lit.) [3]
Refractive Index (n20/D) 1.5770 (lit.) [3]

Synthesis of 2-Bromophenethylamine
Rationale for Synthetic Route Selection

The synthesis of 2-bromophenethylamine is most reliably achieved via the reduction of the
corresponding nitrile, 2-bromophenylacetonitrile. This precursor is commercially available. The

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromophenethylamine
https://www.fishersci.ca/shop/products/2-bromophenethylamine-99-thermo-scientific/p-3777676
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromophenethylamine
https://www.fishersci.ca/shop/products/2-bromophenethylamine-99-thermo-scientific/p-3777676
https://www.sigmaaldrich.com/SG/en/product/aldrich/534099
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromophenethylamine
https://www.fishersci.ca/shop/products/2-bromophenethylamine-99-thermo-scientific/p-3777676
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromophenethylamine
https://www.sigmaaldrich.com/SG/en/product/aldrich/534099
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromophenethylamine
https://www.fishersci.ca/shop/products/2-bromophenethylamine-99-thermo-scientific/p-3777676
https://www.fishersci.ca/shop/products/2-bromophenethylamine-99-thermo-scientific/p-3777676
https://www.sigmaaldrich.com/SG/en/product/aldrich/534099
https://www.sigmaaldrich.com/SG/en/product/aldrich/534099
https://www.sigmaaldrich.com/SG/en/product/aldrich/534099
https://www.benchchem.com/product/b104595?utm_src=pdf-body
https://www.benchchem.com/product/b104595?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

conversion of a nitrile to a primary amine is a fundamental transformation in organic synthesis.
Two primary methods are considered:

« Catalytic Hydrogenation: This "green” method uses hydrogen gas and a metal catalyst (e.g.,
Raney Nickel, Palladium on Carbon) and is often preferred for industrial scale-up due to
atom economy and milder conditions.[4][5][6] However, it can require specialized high-
pressure equipment.

o Chemical Reduction with Metal Hydrides: Reagents like Lithium Aluminum Hydride (LiAIH4)
are powerful and highly effective for this transformation on a laboratory scale. The reaction is
typically fast and high-yielding, though it requires careful handling of the pyrophoric reagent
and a meticulous aqueous work-up.

For this guide, we will detail the LiAlH4 route due to its common use in research and academic
laboratories.

Proposed Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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